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Compound of Interest

Compound Name:
Dimethyl piperidine-2,3-

dicarboxylate

CAS No.: 23580-75-8

Cat. No.: B1354947

Get Quote

Executive Summary & Compound Profile
Dimethyl piperidine-2,3-dicarboxylate is a heterocyclic amino diester used as a building

block for pharmaceutical intermediates (e.g., moxifloxacin side chains) and in the study of

NMDA receptor antagonists. The compound exists as two diastereomers: cis (syn) and trans

(anti). The cis isomer is kinetically favored during the hydrogenation of the pyridine precursor,

while the trans isomer is thermodynamically more stable.
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Property Data

IUPAC Name Dimethyl piperidine-2,3-dicarboxylate

CAS Number 23580-75-8

Molecular Formula

C

H

NO

Molecular Weight 201.22 g/mol

Key Precursor
Dimethyl pyridine-2,3-dicarboxylate (Dimethyl

quinolinate)

Synthesis & Stereochemical Origins
Understanding the synthesis is prerequisite to interpreting the spectra, as the route dictates the

stereochemical outcome.

Route A (Hydrogenation): Catalytic hydrogenation (PtO

or Rh/Al

O

) of dimethyl quinolinate typically yields the cis-isomer (racemic) due to syn-facial addition of
hydrogen.

Route B (Epimerization): Base-mediated epimerization of the cis-isomer (via the enolate at

C-3) yields the thermodynamically stable trans-isomer (diequatorial conformation).

Workflow Diagram: Synthesis & Isomerization
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Conformational Lock
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Click to download full resolution via product page

Caption: Synthesis pathway showing the origin of cis (kinetic) and trans (thermodynamic)

diastereomers.

Spectroscopic Characterization
Mass Spectrometry (MS)
The mass spectrum is dominated by fragmentation characteristic of methyl esters.

Ionization Mode: ESI (+) or EI (70 eV).

Molecular Ion:

.

Key Fragments (EI):

142: Loss of one carbomethoxy group (–COOCH

).

82/83: Piperidine ring fragments (retro-Diels-Alder type fragmentation).

Infrared Spectroscopy (IR)
IR is useful for confirming functional groups but poor for stereochemistry.
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Functional Group
Wavenumber (cm

)
Assignment

Amine (NH) 3300 – 3350 (br)
N-H stretching (secondary

amine)

Ester (C=O) 1730 – 1745 (s)
Carbonyl stretch (broad/split

due to two esters)

C-O Stretch 1150 – 1250 Ester C-O-C stretch

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for assigning relative configuration (cis vs trans). The assignment

relies on the Vicinal Coupling Constant (

).

Mechanistic Logic: The Karplus Relationship
Trans-Isomer: The substituents at C2 and C3 prefer the equatorial positions (diequatorial).

This places the protons H2 and H3 in a trans-diaxial relationship (

).

Result: Large coupling constant (

Hz).

Cis-Isomer: One substituent is axial and one is equatorial (to avoid 1,3-diaxial strain, though

H-bonding can stabilize specific conformers). The protons H2 and H3 are in an axial-

equatorial relationship (

).

Result: Small coupling constant (

Hz).
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Summary of Chemical Shifts (

H NMR, 400 MHz, CDCl

)

Proton (ppm) - cis
(Representative)

(ppm) - trans
(Representative)

Multiplicity &
Coupling (

)

H-2 3.85 – 3.95 3.30 – 3.50

Diagnostic Signalcis:

d,

Hztrans: d,

Hz

H-3 2.90 – 3.05 2.60 – 2.80
m or dt (overlaps with

ring protons)

OCH 3.68, 3.72 3.68, 3.70
Two singlets (3H

each)

H-6 eq 3.00 – 3.15 2.95 – 3.10 Broad doublet or ddd

H-6 ax 2.60 – 2.75 2.55 – 2.70 Triplet of doublets

H-4, H-5 1.40 – 2.00 1.40 – 2.00 Multiplet envelope

> Note: Chemical shifts may vary by

ppm depending on concentration and pH (free base vs. HCl salt). The J-value difference is
invariant and is the primary validation criterion.

C NMR (100 MHz, CDCl

)
Carbonyls: Two signals at

170–174 ppm.
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C-2:

55–60 ppm (Deshielded by N and C=O).

C-3:

40–45 ppm.[1][2]

C-6:

45–48 ppm.

OCH

:

51–53 ppm.[1]

Diagnostic Decision Tree (Graphviz)
Use this logic flow to validate your synthesized product.
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Isolate Product
Run 1H NMR (CDCl3)

Inspect H-2 Signal
(~3.3 - 4.0 ppm)

Measure Coupling Constant
(J_H2-H3)

J = 3 - 5 Hz
(Small Coupling)

Syn relationship

J = 9 - 12 Hz
(Large Coupling)

Anti relationship

CONCLUSION: Cis-Isomer
(Kinetic Product)

CONCLUSION: Trans-Isomer
(Thermodynamic Product)

Click to download full resolution via product page

Caption: Diagnostic logic for assigning stereochemistry based on H2-H3 coupling constants.

Experimental Protocol: Enzymatic Resolution (Case
Study)
Researchers often require a single enantiomer of the cis-diester. A proven method utilizes

Candida antarctica Lipase B (CAL-B) for kinetic resolution.

Substrate: Racemic cis-dimethyl piperidine-2,3-dicarboxylate (or its N-acetyl derivative).

Conditions: Phosphate buffer (pH 7.5), 45 °C, CAL-B.

Outcome: The lipase selectively hydrolyzes the ester of one enantiomer (typically the

(2S,3R)), leaving the other intact as the diester.
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Monitoring: Monitor the disappearance of the diester OMe signal in

H NMR and the appearance of the acid product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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